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Compound of Interest

Compound Name: 2-Methoxyanofinic acid

Cat. No.: B15593408 Get Quote

A definitive identification of "2-Methoxyanofinic acid" has not been established in scientific

literature, suggesting a potential misnomer or a very novel, uncharacterized compound.

Searches for this specific name did not yield a distinct chemical structure or associated

analytical data.

However, the closely named "Anofinic acid" is a known compound with the systematic name

2,2-dimethyl-2H-chromene-6-carboxylic acid.[1][2] This document will proceed under the

assumption that "Anofinic acid" may be the intended compound of interest and will provide

relevant analytical protocols based on this assumption. Researchers are strongly advised to

verify the precise identity and structure of their analyte before applying these methods.

Introduction to Anofinic Acid
Anofinic acid, a member of the 1-benzopyran class, has been identified in various natural

sources, including the fungi Aspergillus duricaulis and Curvularia fallax.[1] It is classified as a

2,2-dimethyl-1-benzopyran.[3] Anofinic acid has garnered research interest due to its potential

biological activities.

Chemical Structure of Anofinic Acid:
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Anofinic Acid (2,2-dimethyl-2H-chromene-6-carboxylic acid)

Click to download full resolution via product page

Caption: Chemical structure of Anofinic acid.

Analytical Standards and Reagents
For accurate quantitative analysis, a certified reference standard of Anofinic acid is required.

The following reagents and solvents are recommended for the analytical protocols described

below. All solvents should be of HPLC or analytical grade.

Reagent/Solvent Grade Recommended Use

Anofinic Acid Certified

Reference Material
≥98%

Standard curve preparation,

method validation

Acetonitrile (ACN) HPLC Grade Mobile phase for HPLC

Methanol (MeOH) HPLC Grade
Sample extraction and

preparation

Water Deionized, 18 MΩ·cm
Mobile phase and sample

diluent

Formic Acid LC-MS Grade Mobile phase modifier

N,O-

Bis(trimethylsilyl)trifluoroaceta

mide (BSTFA) with 1% TMCS

Derivatization Grade GC-MS derivatization

Pyridine Anhydrous Derivatization solvent
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High-Performance Liquid Chromatography (HPLC)
Method for Quantification
This protocol outlines a reverse-phase HPLC method for the separation and quantification of

Anofinic acid in various sample matrices.

Experimental Workflow

Sample Preparation HPLC Analysis Data Processing

Sample Collection Solvent Extraction (e.g., Methanol) Filtration (0.45 µm) Inject into HPLC C18 Column Separation UV/PDA Detection Peak Integration Quantification via Calibration Curve

Click to download full resolution via product page

Caption: General workflow for HPLC analysis of Anofinic acid.

Chromatographic Conditions
Parameter Condition

Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A: 0.1% Formic Acid in WaterB: Acetonitrile

Gradient
0-20 min: 30-90% B20-25 min: 90% B25-26

min: 90-30% B26-30 min: 30% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection UV/PDA at 254 nm and 320 nm

Standard Curve Preparation
Prepare a stock solution of Anofinic acid (1 mg/mL) in methanol.
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Perform serial dilutions to prepare working standards ranging from 1 µg/mL to 100 µg/mL.

Inject each standard in triplicate to generate a calibration curve by plotting peak area against

concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
For volatile analysis or confirmation of identity, a GC-MS method can be employed following

derivatization.

Derivatization Protocol
Due to the carboxylic acid moiety, derivatization is necessary to increase the volatility of

Anofinic acid for GC-MS analysis. Silylation is a common approach.

Evaporate a known amount of the sample extract to dryness under a gentle stream of

nitrogen.

Add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

Cap the vial tightly and heat at 70 °C for 60 minutes.

Cool to room temperature before injection.

GC-MS Workflow

Sample Preparation GC-MS Analysis

Data Processing

Dried Sample Extract Silylation (BSTFA) Inject into GC-MS Capillary Column Separation Electron Ionization (EI) Mass Spectrometry

Mass Spectral Library Search

Quantification (SIM mode)
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Caption: Workflow for GC-MS analysis of Anofinic acid after derivatization.

GC-MS Conditions
Parameter Condition

GC Column
DB-5ms or equivalent (30 m x 0.25 mm, 0.25

µm)

Injector Temperature 280 °C

Oven Program
Initial: 100 °C (hold 2 min)Ramp: 10 °C/min to

280 °C (hold 10 min)

Carrier Gas Helium at 1.0 mL/min

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range 50-550 m/z

Mode
Full Scan for identification, Selected Ion

Monitoring (SIM) for quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of Anofinic

acid.

Sample Preparation
Dissolve 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

NMR Parameters
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Experiment Key Information Obtained

¹H NMR
Provides information on the number,

environment, and coupling of protons.

¹³C NMR
Shows the number and types of carbon atoms in

the molecule.

COSY Correlates coupled protons.

HSQC
Correlates directly bonded proton and carbon

atoms.

HMBC
Shows long-range correlations between protons

and carbons.

Data Interpretation and Reporting
All quantitative data should be reported with appropriate statistical analysis, including mean,

standard deviation, and coefficient of variation. Method validation parameters such as linearity,

limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision should be

established and reported.

The information provided is based on general analytical principles and methods for compounds

structurally similar to Anofinic acid. Specific experimental conditions may require optimization

for different sample matrices and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methoxyanofinic Acid: Application Notes and
Protocols for Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593408#2-methoxyanofinic-acid-standard-for-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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